Cas no 1000339-92-3 (2-(2-Fluoro-5-nitrophenyl)acetonitrile)

• Product Name: 2-(2-Fluoro-5-nitrophenyl)acetonitrile
• CAS No: 1000339-92-3
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• MDL: MFCD09864689
• CID: 97687
• PubChem ID: 24828410
• Update Time: 2025-04-18

2-(2-Fluoro-5-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,2-fluoro-5-nitro-
• 2-(2-fluoro-5-nitrophenyl)acetonitrile
• 2-Fluoro-5-nitrophenylacetonitrile
• Benzeneacetonitrile,2-fluoro-5-nitro
• PC8610
• Benzeneacetonitrile, 2-fluoro-5-nitro-
• (2-Fluoro-5-nitro-phenyl)-acetonitrile
• CS-0318941
• 2-(2-Fluoro-5-nitro-phenyl)acetonitrile
• SCHEMBL18041455
• AT11183
• FT-0696608
• 1000339-92-3
• AKOS024258422
• SQSDEFBOBWGPAS-UHFFFAOYSA-N
• MFCD09864689
• (2-Fluoro-5-nitrophenyl)acetonitrile
• A800010
• DTXSID10647622
• SB30003
• 2-(2-Fluoro-5-nitrophenyl)acetonitrile

• MDL： MFCD09864689
• Inchi： 1S/C8H5FN2O2/c9-8-2-1-7(11(12)13)5-6(8)3-4-10/h1-2,5H,3H2
• InChI Key： SQSDEFBOBWGPAS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CC#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.03400
• Monoisotopic Mass: 180.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.367
• Boiling Point: 334.7 °C at 760 mmHg
• Flash Point: 156.2 °C
• PSA: 69.61000
• LogP: 2.32318

2-(2-Fluoro-5-nitrophenyl)acetonitrile Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes